N,6-dimethylpyridin-2-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of N,6-dimethylpyridin-2-amine can be represented as 1S/C7H10N2/c1-6-4-3-5-7 (8-2)9-6/h3-5H,1-2H3, (H,8,9) PFVYSURSVXECJA-UHFFFAOYSA-N . More detailed structural information can be obtained from a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
N,6-dimethylpyridin-2-amine has a boiling point of 209-210 °C and a predicted density of 1.031±0.06 g/cm3 . It is soluble in water and has a predicted pKa of 7.03±0.10 .Scientific Research Applications
Catalyst in Organic Synthesis
N,6-dimethylpyridin-2-amine: is used as a catalyst in organic synthesis, particularly in the Fischer indole synthesis and the formation of 1H-tetrazoles via click chemistry . This compound facilitates reactions under environmentally friendly conditions, often requiring minimal catalyst loading. Its use in solvent-free environments for 1H-tetrazole formation highlights its role in green chemistry initiatives.
Molecular Dynamics Simulations
The compound’s properties are evaluated through molecular dynamics simulations to gain insights into its structural and transport properties . These simulations are crucial for understanding the behavior of N,6-dimethylpyridin-2-amine in various environments and can inform its application in different chemical processes.
Ionic Liquids Formation
N,6-dimethylpyridin-2-amine: serves as a base structure for the synthesis of ionic liquids . These ionic liquids have a range of applications, including acting as solvents and catalysts in organic synthesis. They are valued for their low volatility and ability to dissolve a wide range of materials.
Thermal Stability Analysis
The thermal stability of derivatives of N,6-dimethylpyridin-2-amine is studied using techniques like TGA, DTG, and DSC . Understanding the thermal properties is essential for applications that involve heat-sensitive reactions or require materials that can withstand high temperatures.
Binding Energy Calculations
N,6-dimethylpyridin-2-amine: is analyzed using MP2 methods to evaluate its stability through binding energy calculations . These calculations are significant for predicting the compound’s behavior in various chemical reactions and its potential as a building block in more complex molecules.
Gas Phase Ion Energetics
The compound’s proton affinity and gas basicity are measured to understand its ionization potential and reactivity in the gas phase . This information is vital for applications in mass spectrometry and other analytical techniques that rely on the ionization of compounds.
Safety and Hazards
properties
IUPAC Name |
N,6-dimethylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-6-4-3-5-7(8-2)9-6/h3-5H,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFVYSURSVXECJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,6-dimethylpyridin-2-amine | |
CAS RN |
97986-08-8 |
Source
|
| Record name | N,6-dimethylpyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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